Chymase-IN-2

• CAS No.: 936366-22-2
• Product Name: Chymase-IN-2
• Molecular Formula: C₁₉H₁₅ClF₂NO₃PS
• Molecular Weight: 441.8 g/mol
• IUPAC Name: [1-(5-chloro-1-benzothiophen-3-yl)-2-[[(E)-2-(3,4-difluorophenyl)ethenyl]amino]-2-oxoethyl]-methylphosphinic acid
• Standard InChI: InChI=1S/C19H15ClF2NO3PS/c1-27(25,26)18(14-10-28-17-5-3-12(20)9-13(14)17)19(24)23-7-6-11-2-4-15(21)16(22)8-11/h2-10,18H,1H3,(H,23,24)(H,25,26)/b7-6+
• Standard InChIKey: SEXLHAASDZPHOM-VOTSOKGWSA-N
• Isomeric SMILES: CP(=O)(C(C1=CSC2=C1C=C(C=C2)Cl)C(=O)N/C=C/C3=CC(=C(C=C3)F)F)O
• SMILES: CP(=O)(C(C1=CSC2=C1C=C(C=C2)Cl)C(=O)NC=CC3=CC(=C(C=C3)F)F)O
• Canonical SMILES: CP(=O)(C(C1=CSC2=C1C=C(C=C2)Cl)C(=O)NC=CC3=CC(=C(C=C3)F)F)O
• Description: Phosphinic acid, P-[1-(5-chlorobenzo[b]thien-3-yl)-2-[[(1E)-2-(3,4-difluorophenyl)ethenyl]amino]-2-oxoethyl]-P-methyl- (compound 3) is a chymase modulator which is useful in the treatment of inflammatory and serine protease mediated disorders.
• Synonyms: Phosphinic acid, P-[1-(5-chlorobenzo[b]thien-3-yl)-2-[[(1E)-2-(3,4-difluorophenyl)ethenyl]amino]-2-oxoethyl]-P-methyl-
• Reference: [1]. Janssen Pharmaceutica Nv. Process for the preparation of chymase modulators . WO 2010051372 A1
• PubChem Compound: 11305284
• Last Modified: Nov 12 2021